Cas no 102396-03-2 (Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1))

Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) is a hydrazine derivative with a molecular structure featuring a dimethylamino group and a hydrazinylmethyl substituent on the benzene ring. This compound is commonly utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various synthetic applications. The presence of both hydrazine and tertiary amine functionalities makes it a versatile building block for constructing heterocyclic compounds or modifying molecular scaffolds. Proper storage under controlled conditions is recommended to maintain its integrity.
Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) structure
102396-03-2 structure
Product Name:Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1)
CAS No:102396-03-2
MF:C9H16ClN3
MW:201.696440696716
MDL:MFCD01679542
CID:164126
PubChem ID:24847058
Update Time:2025-05-22

Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1)
    • Benzenamine,3-(hydrazinomethyl)-N,N-dimethyl-, monohydrochloride (9CI)
    • 3-(hydrazinylmethyl)-N,N-dimethylaniline,hydrochloride
    • m-Toluidine, N,N-dimethyl-alpha-hydrazino-, hydrochloride
    • 3-(hydrazinylmethyl)-N,N-dimethylaniline;hydrochloride
    • Benzenamine, 3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1)
    • 102396-03-2
    • N,N-Dimethyl-alpha-hydrazino-m-toluidine hydrochloride
    • Benzenamine, 3-(hydrazinomethyl)-N,N-dimethyl-, monohydrochloride
    • 3-(HYDRAZINYLMETHYL)-N,N-DIMETHYLANILINE HYDROCHLORIDE
    • DTXSID70145033
    • MDL: MFCD01679542
    • Inchi: 1S/C9H15N3.ClH/c1-12(2)9-5-3-4-8(6-9)7-11-10;/h3-6,11H,7,10H2,1-2H3;1H
    • InChI Key: HHZJHOCXTSTQSR-UHFFFAOYSA-N
    • SMILES: Cl.N(C)(C)C1C=CC=C(CNN)C=1

Computed Properties

  • Exact Mass: 201.103275g/mol
  • Monoisotopic Mass: 201.103275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 201.7g/mol
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • PSA: 41.29000
  • LogP: 2.60910

Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) Pricemore >>

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Additional information on Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1)

Recent Advances in the Study of Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) (CAS: 102396-03-2)

Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) (CAS: 102396-03-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydrazine and dimethylamine functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The following sections provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1). Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in high-throughput screening and drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

The biological activity of Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) has been investigated in various in vitro and in vivo models. Preliminary results suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Further studies are underway to elucidate the precise mechanism of action and to optimize its pharmacological properties.

In addition to its potential therapeutic applications, Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) has also been explored as a reagent in chemical biology. Its hydrazine moiety makes it a valuable building block for the synthesis of more complex molecules, including hydrazone derivatives and other hydrazine-based compounds. These derivatives have shown promise in various applications, such as fluorescent probes and enzyme inhibitors.

Despite these promising findings, challenges remain in the development and application of Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1). Issues such as stability, solubility, and bioavailability need to be addressed to fully realize its potential in pharmaceutical and biochemical research. Ongoing studies are focused on overcoming these challenges through structural modifications and formulation optimization.

In conclusion, Benzenamine,3-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:1) (CAS: 102396-03-2) represents a compound with significant potential in the fields of drug discovery and chemical biology. Recent advances in its synthesis and biological evaluation have laid the groundwork for future research and development. Continued exploration of its properties and applications is expected to yield valuable insights and contribute to the advancement of the field.

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